Cas no 109351-36-2 (Morphinan-4,6,7-triol,8,14-didehydro-3,8-dimethoxy-, (6b,7b,9a,13a)-)

• Product Name: Morphinan-4,6,7-triol,8,14-didehydro-3,8-dimethoxy-, (6b,7b,9a,13a)-
• CAS No: 109351-36-2
• MF: C₁₈H₂₃NO₅
• MW: 333.378925561905
• CID: 185057
• PubChem ID: 5489400
• Update Time: 2025-04-19

Morphinan-4,6,7-triol,8,14-didehydro-3,8-dimethoxy-, (6b,7b,9a,13a)- Chemical and Physical Properties

Names and Identifiers

• Morphinan-4,6,7-triol,8,14-didehydro-3,8-dimethoxy-, (6b,7b,9a,13a)-
• sinococuline
• (6beta,7beta,9alpha,13alpha)-3,8-dimethoxy-8,14-didehydromorphinan-4,6,7-triol
• (6beta,7beta,9alpha,13alpha)-8,14-Didehydro-3,8-dimethoxymorphinan-4,6,7-triol
• Morphinan-4,6,7-triol, 8,14-didehydro-3,8-dimethoxy-, (6beta,7beta,9alpha,13alpha)-
• (9α,13α)-8,14-Didehydro-3,8-dimethoxymorphinan-4,6β,7β-triol
• (1S,9S,12S,13S)-4,11-DIMETHOXY-17-AZATETRACYCLO(7.5.3.0^(1,10).0^(2,7))HEPTADECA-2(7),3,5,10-TETRAENE-3,12,13-TRIOL
• AKOS040763319
• UNII-J5624PB437
• ALKALOID FK1000
• DTXSID00911127
• MORPHINAN-4,6,7-TRIOL, 8,14-DIDEHYDRO-3,8-DIMETHOXY-, (6.BETA.,7.BETA.,9.ALPHA.,13.ALPHA.)-
• (1S,9S,12S,13S)-4,11-dimethoxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5,10-tetraene-3,12,13-triol
• (6.BETA.,7.BETA.,9.ALPHA.,13.ALPHA.)-8,14-DIDEHYDRO-3,8-DIMETHOXYMORPHINAN-4,6,7-TRIOL
• BDBM50260779
• 109351-36-2
• CHEMBL524026
• F92832
• FK-1000
• J5624PB437
• SCHEMBL166476
• Q15427859
• DA-77854
• (1S,9S,12S,13S)-4,11-dimethoxy-17-azatetracyclo(7.5.3.01,10.02,7)heptadeca-2(7),3,5,10-tetraene-3,12,13-triol

• Inchi： 1S/C18H23NO5/c1-23-12-4-3-9-7-10-14-17(24-2)15(21)11(20)8-18(14,5-6-19-10)13(9)16(12)22/h3-4,10-11,15,19-22H,5-8H2,1-2H3/t10-,11-,15-,18-/m0/s1
• InChI Key： MFKPWBJXKCSPGK-KNORBDTNSA-N
• SMILES： O[C@@H]1[C@@H](C(=C2[C@@H]3CC4C=CC(=C(C=4[C@]2(CCN3)C1)O)OC)OC)O

Computed Properties

• Exact Mass: 333.15769
• Monoisotopic Mass: 333.157623
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.2
• XLogP3: -0.1

Experimental Properties

• Density: 1.41
• Boiling Point: 562.7°Cat760mmHg
• Flash Point: 294.1°C
• Refractive Index: 1.66
• PSA: 91.18
• LogP: 0.91140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives